Cas no 69267-29-4 (2,3-di(4-pyridyl)-2,3-butanediol)

• Product Name: 2,3-di(4-pyridyl)-2,3-butanediol
• CAS No: 69267-29-4
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 973359
• PubChem ID: 57650149
• Update Time: 2025-04-19

2,3-di(4-pyridyl)-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

• 2,3-di(4-pyridyl)-2,3-butanediol
• 2,3-Di(4-Pyridyl)-2,3-Buranediol
• 2,3-dipyridin-4-ylbutane-2,3-diol
• <2,3-bis(4-pyridyl)-2,3-butanediol>
• 2,3-Di-[4]pyridyl-butan-2,3-diol
• 2,3-di-[4]pyridyl-butane-2,3-diol
• 2,3-DI-4-PYRIDYL-2,3-BUTANEDIOL
• 2,3-di-pyridin-4-yl-butane-2,3-diol
• bis-2,3-(4-pyridyl)-2,3-dihydroxybutane
• AKOS024307500
• 2,3-bis(4-pyridyl)-2,3-butanediol
• SCHEMBL20710610
• DTXSID90395492
• 69267-29-4
• FT-0712709
• 2,3-Di(pyridin-4-yl)butane-2,3-diol
• GBOSNRFNGIFXLO-UHFFFAOYSA-N

• MDL： MFCD00043009
• Inchi： 1S/C14H16N2O2/c1-13(17,11-3-7-15-8-4-11)14(2,18)12-5-9-16-10-6-12/h3-10,17-18H,1-2H3
• InChI Key： GBOSNRFNGIFXLO-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CN=CC=1)C(C)(C1C=CN=CC=1)O

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Melting Point: 220-222 °C
• Solubility: 5 M HCl: soluble0.1g/10 mL, clear, colorless
• PSA: 66.24000
• LogP: 1.59180

2,3-di(4-pyridyl)-2,3-butanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-23
• Storage Condition：2-8°C